High-Affinity HLA-A*0201 Binding
In a cell‑free competitive binding assay using purified HLA‑A*0201 molecules, CEF20 (pp65₄₉₅‑₅₀₃) demonstrates an IC₅₀ of 90 nM, classifying it as a high‑affinity binder (IC₅₀ < 500 nM) . In contrast, the overlapping epitope pp65₄₉₁‑₅₀₀ (ILARNLVPMV) exhibits an IC₅₀ of 10 µM under comparable conditions, representing a >100‑fold lower affinity [1]. The pp65₁₂₀‑₁₂₈ epitope (MLNIPSINV) shows intermediate binding (IC₅₀ = 2.5 µM), still 28‑fold weaker than CEF20 [1]. This superior affinity correlates with enhanced peptide‑MHC complex stability on the cell surface, a prerequisite for robust CD8⁺ T‑cell recognition .
| Evidence Dimension | HLA‑A*0201 binding affinity (IC₅₀) |
|---|---|
| Target Compound Data | 90 nM |
| Comparator Or Baseline | pp65₄₉₁‑₅₀₀: 10 µM (10,000 nM); pp65₁₂₀‑₁₂₈: 2.5 µM (2,500 nM) |
| Quantified Difference | >100‑fold lower affinity for pp65₄₉₁‑₅₀₀; 28‑fold lower for pp65₁₂₀‑₁₂₈ |
| Conditions | Cell‑free competitive inhibition of biotinylated reference peptide binding to purified HLA‑A*0201 |
Why This Matters
High‑affinity HLA binding ensures a longer dwell time of the peptide‑MHC complex, which is directly linked to stronger T‑cell activation and assay sensitivity.
- [1] Solache A, et al. Identification of three HLA‑A*0201‑restricted cytotoxic T cell epitopes in the cytomegalovirus protein pp65 that are conserved between eight strains of the virus. J Immunol. 1999;163(10):5512‑5518. (Binding data extracted from Table I). View Source
